Cas no 1807275-60-0 (Methyl 2-chloro-3-methyl-5-nitrobenzoate)

• Product Name: Methyl 2-chloro-3-methyl-5-nitrobenzoate
• CAS No: 1807275-60-0
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 4953456
• Update Time: 2025-06-08

Methyl 2-chloro-3-methyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-3-methyl-5-nitrobenzoate
• Methyl 2-chloro-3-methyl-5-nitrobenzoate

• Inchi： 1S/C9H8ClNO4/c1-5-3-6(11(13)14)4-7(8(5)10)9(12)15-2/h3-4H,1-2H3
• InChI Key： PEOCEMQPRMIXHM-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1

Additional information on Methyl 2-chloro-3-methyl-5-nitrobenzoate

Recent Advances in the Study of Methyl 2-chloro-3-methyl-5-nitrobenzoate (CAS: 1807275-60-0)

Methyl 2-chloro-3-methyl-5-nitrobenzoate (CAS: 1807275-60-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

The compound has been extensively studied for its role in the synthesis of heterocyclic compounds, which are crucial in drug discovery. A recent study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of Methyl 2-chloro-3-methyl-5-nitrobenzoate via a multi-step reaction pathway, optimizing yield and purity. The study emphasized the compound's stability under various reaction conditions, making it a versatile building block for further chemical modifications.

In addition to its synthetic utility, Methyl 2-chloro-3-methyl-5-nitrobenzoate has shown promising biological activities. Research conducted at the University of Cambridge revealed its potential as an inhibitor of bacterial efflux pumps, a mechanism critical in combating antibiotic resistance. The compound exhibited moderate activity against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for developing new antimicrobial agents.

Further investigations into the compound's mechanism of action have been carried out using computational modeling and molecular docking studies. These studies, published in Bioorganic & Medicinal Chemistry Letters, identified key interactions between Methyl 2-chloro-3-methyl-5-nitrobenzoate and bacterial protein targets, providing insights into its inhibitory effects. The findings underscore the compound's potential for further optimization to enhance its efficacy and selectivity.

Despite these promising results, challenges remain in the development of Methyl 2-chloro-3-methyl-5-nitrobenzoate as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on derivatizing the compound to improve its pharmacokinetic properties while retaining its biological activity.

In conclusion, Methyl 2-chloro-3-methyl-5-nitrobenzoate (CAS: 1807275-60-0) represents a valuable chemical entity with significant potential in pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule makes it a compound of great interest for future studies. Continued research efforts are expected to yield more insights into its applications and therapeutic potential, paving the way for the development of new drugs targeting resistant bacterial infections and other diseases.